Cas no 1257342-73-6 (Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate)

• Product Name: Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate
• CAS No: 1257342-73-6
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5793075
• PubChem ID: 67479642
• Update Time: 2025-10-21

Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1257342-73-6
• SCHEMBL2636079
• ethyl 3-[(2-chloroacetyl)amino]-4-phenylbutanoate
• ethyl 3-(2-chloroacetamido)-4-phenylbutanoate
• AKOS034143447
• Z3081628133
• EN300-6718342
• Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate

• Inchi： 1S/C14H18ClNO3/c1-2-19-14(18)9-12(16-13(17)10-15)8-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,16,17)
• InChI Key： COHRAXAJPHYXRC-UHFFFAOYSA-N
• SMILES： ClCC(NC(CC(=O)OCC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate

Comprehensive Overview of Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate (CAS No. 1257342-73-6)

Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate (CAS No. 1257342-73-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a phenylbutanoate backbone and a chloroacetamido functional group, has garnered significant attention due to its potential applications in drug discovery and synthetic chemistry. Researchers often explore its reactivity profile, particularly in the context of peptide coupling and heterocycle synthesis, making it a valuable intermediate for bioactive molecule development.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate has surged, driven by advancements in targeted drug delivery and precision agriculture. The compound’s unique structure allows for selective modifications, enabling scientists to develop novel enzyme inhibitors or crop protection agents. Its CAS No. 1257342-73-6 serves as a critical identifier in regulatory documentation and patent filings, ensuring traceability in industrial applications.

From a synthetic perspective, the chloroacetamido moiety in this compound offers versatile reactivity, facilitating nucleophilic substitution reactions under mild conditions. This property aligns with the growing trend of green chemistry, where researchers prioritize atom-efficient and environmentally benign protocols. Laboratories frequently employ Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate to construct complex scaffolds for cancer therapeutics or neuroprotective agents, addressing pressing healthcare challenges.

The compound’s phenylbutanoate segment also contributes to its lipophilicity, a key parameter in drug bioavailability optimization. With increasing interest in oral drug formulations, this attribute makes CAS No. 1257342-73-6 a candidate for enhancing membrane permeability in preclinical studies. Furthermore, its stability under physiological conditions has prompted investigations into its role as a prodrug carrier, particularly for sustained-release applications.

Analytical techniques such as HPLC and LC-MS are routinely employed to characterize Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate, ensuring compliance with stringent quality standards. The compound’s spectral data (e.g., NMR fingerprints) are well-documented in chemical databases, aiding in structural verification. As the pharmaceutical industry shifts toward AI-driven molecular design, such data-rich compounds become invaluable for training predictive algorithms in cheminformatics platforms.

In agrochemical contexts, derivatives of 1257342-73-6 have shown promise in developing next-generation pesticides with reduced ecological impact. Its modular structure allows for the introduction of biodegradable motifs, aligning with global sustainability goals. Researchers are also exploring its potential in plant growth regulation, leveraging its ability to interact with hormonal pathways.

Supply chain transparency for Ethyl 3-(2-chloroacetamido)-4-phenylbutanoate remains a priority, given its role in GMP-compliant synthesis. Manufacturers emphasize batch-to-batch consistency through rigorous quality control protocols, addressing concerns raised by regulatory bodies like the FDA and EMA. This focus on reliability positions CAS No. 1257342-73-6 as a trusted building block in industrial-scale production.

Emerging trends in personalized medicine and combinatorial chemistry further underscore the relevance of this compound. Its compatibility with high-throughput screening workflows enables rapid identification of lead compounds, accelerating the drug development pipeline. As such, 1257342-73-6 exemplifies the intersection of traditional organic synthesis and cutting-edge biotechnology innovations.